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Compound of Interest

Compound Name: Tantalum(V) methoxide

Cat. No.: B1590645

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for Tantalum(V)
methoxide (Ta(OCHs)s). Adherence to these guidelines is critical to ensure the safety of
laboratory personnel and the integrity of experimental outcomes.

Hazard Identification and Classification

Tantalum(V) methoxide is a flammable solid that can cause skin, eye, and respiratory

irritation.[1][2][3] It is crucial to handle this compound with appropriate personal protective

equipment in a controlled environment.

GHS Hazard Statements:

H228: Flammable solid[2][3]
H315: Causes skin irritation[2][3][4]
H319: Causes serious eye irritation[2][3][4]

H335: May cause respiratory irritation[1][2][3]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of Tantalum(V) methoxide is provided
in the table below.

Property Value Reference

CAS Number 865-35-0 [L1[2][4][516]07118]
Molecular Formula CsHi1s50sTa [3][6]

Molecular Weight 336.12 g/mol [2][6][8]
Appearance White crystalline solid [1]

Reactivity Reacts with water [5]

Safe Handling and Storage Protocols

3.1. Engineering Controls and Personal Protective Equipment (PPE)

To minimize exposure, Tantalum(V) methoxide should be handled in a well-ventilated area,
preferably within a fume hood.[1][4] Emergency eyewash stations and safety showers must be
readily accessible.[4][9]

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

) Protects against splashes and
Chemical goggles or a face

Eye Protection ) airborne particles that can
shield.[9] _ o
cause serious eye Irritation.
) Neoprene or nitrile rubber Prevents skin contact and
Hand Protection o
gloves.[9] subsequent irritation.
) ] A lab coat or other suitable Minimizes the risk of skin
Skin and Body Protection ] )
protective clothing.[4][9] exposure.

A NIOSH-certified organic

vapor respirator may be Protects against respiratory
Respiratory Protection required for operations with a irritation from inhaling dust or
high potential for vapors.

aerosolization.

3.2. General Handling Procedures

Avoid all contact with skin and eyes and refrain from breathing in dust or vapors.[9]

Ensure containers and receiving equipment are grounded and bonded during transfer to
prevent static discharge.[1][9]

Employ non-sparking tools.[9]

Wash hands thoroughly after handling the material.[1][4][9]
3.3. Storage

Store Tantalum(V) methoxide in a tightly closed container in a cool, dry, and well-ventilated
area.[1][4] It should be kept away from heat, sparks, open flames, and other ignition sources.[1]
This material is incompatible with moist air and oxidizing agents.[9]

Emergency Procedures

In the event of an emergency, follow the procedures outlined below.
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4.1. First-Aid Measures

Exposure Route First-Aid Protocol

) Move the individual to fresh air. If breathing is
Inhalation
difficult, seek medical attention.[1][9]

Immediately wash the affected area with plenty
. of soap and water.[1][9] Remove contaminated
Skin Contact ] ) )
clothing and wash it before reuse.[1] If skin

irritation persists, seek medical advice.[4]

Rinse cautiously with water for at least 15
minutes, making sure to remove contact lenses
Eye Contact if present and easy to do so.[1][4][9] Continue

rinsing and seek immediate medical attention.[4]

[9]

_ Do not induce vomiting. Rinse the mouth with
Ingestion _ _
water and seek medical attention.[1]

4.2. Fire-Fighting Measures

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[9]

Unsuitable Extinguishing Media: Do not use a direct water jet.

Specific Hazards: The material is a flammable solid.[1] Thermal decomposition can lead to
the release of irritating gases and vapors.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[4]

4.3. Accidental Release Measures
o Evacuate unnecessary personnel from the area.

e Ensure adequate ventilation.
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» Avoid generating dust.[1][4]

e Use non-sparking tools to sweep or shovel the spilled material into a suitable container for
disposal.[9]

e Prevent the material from entering sewers or public waters.[9]

Disposal Considerations

Tantalum(V) methoxide and its containers should be disposed of as hazardous waste.[10]
Follow all local, state, and federal regulations for hazardous waste disposal.[11] Do not dispose
of the material into the environment.[1][4]

Reactivity and Stability

o Reactivity: Reacts with water.[5]
o Chemical Stability: The material is generally stable but is sensitive to moisture.[9][12]
e Incompatible Materials: Avoid contact with moist air and oxidizing agents.[9]

e Hazardous Decomposition Products: Upon decomposition, Tantalum(V) methoxide may
produce tantalum oxides and organic acid vapors.[9]

Experimental Workflow and Logic Diagrams

To further aid researchers, the following diagrams illustrate key workflows and logical
relationships for the safe handling of Tantalum(V) methoxide.
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Safe Handling Workflow for Tantalum(V) Methoxide

Preparation

Review SDS and SOPs

l

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

l

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Handling

Transfer in Fume Hood
Use Grounded Equipment

l

Perform Experiment

Post-Experiment

Decontaminate Work Area

,

Dispose of Waste Properly

l

Store in Tightly Sealed Container

,

Remove and Clean PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tantalum(V) methoxide.
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Emergency Response for Tantalum(V) Methoxide Spill

Spill Occurs
Evacuate Immediate Area Alert Supervisor and Safety Officer

N 7

Don Additional PPE if Necessary

i

Contain Spill with Inert Absorbent

i

Collect Spill with Non-Sparking Tools

i

Place in Hazardous Waste Container

i

Decontaminate Spill Area

i

Complete Incident Report

Click to download full resolution via product page

Caption: Emergency response procedure for a Tantalum(V) methoxide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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